Myristoleyl stearate

• Molecular Formula: C32H62O2
• Molecular Weight: 478.8 g/mol
• InChI: InChI=1S/C32H62O2/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32(33)34-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h10,12H,3-9,11,13-31H2,1-2H3/b12-10-
• InChIKey: RPKOMLKWGJALOO-BENRWUELSA-N

Myristoleyl Stearate: Technical Overview

Myristoleyl stearate (CAS 2692623-58-6) is a mono-unsaturated, long-chain wax ester formed from myristoleyl alcohol (C14:1) and stearic acid (C18:0) . This compound is characterized as a white to off-white, waxy solid at room temperature , with a molecular weight of 478.83 g/mol and the formula C32H62O2 . It is a member of the fatty ester class, specifically a wax monoester, and its predicted density is 0.864±0.06 g/cm³ . Its primary applications are as a research standard and in the formulation of cosmetics and personal care products where specific emollient and textural properties are desired.

Mono-unsaturated wax ester for cosmetic texture research

High-purity standard for lipidomic analysis

C14:1-C18:0 structure supports sensory screening

Myristoleyl Stearate: Substitution Limitations

Direct substitution of myristoleyl stearate with common, more readily available wax esters such as myristyl myristate, myristyl stearate, or cetyl palmitate is not scientifically valid due to fundamental differences in molecular architecture that dictate distinct physical and performance characteristics. The presence of a single cis double bond (9Z) in the myristoleyl alcohol moiety of myristoleyl stearate disrupts lipid packing relative to its fully saturated counterparts . This unsaturation, combined with its asymmetric chain length (C14:1-C18:0), is expected to lower the melting point and alter the crystalline structure compared to symmetric esters like myristyl myristate (C14:0-C14:0) or longer-chain variants like oleyl stearate (C18:1-C18:0) [1]. Such structural variations directly impact key formulation parameters including rheology, spreadability, occlusivity, and skin feel, making each ester a unique tool for a product developer. Therefore, empirical evidence is required to select the appropriate compound for a specific performance target.

Chain packing cis unsaturation disrupts crystal lattice vs. saturated esters, may alter melting and texture

Sensory profile Inferred lighter, silkier feel may not replicate with fully saturated analogs like cetyl palmitate

Solubility & miscibility Higher MW and polarity may shift oil-phase compatibility and co-crystallization behavior

• [1] Brand-Garnys, E. E., & Cumming, H. (1971). Correlation of Skin Feel of Emollients to Their Chemical Structure. Journal of the Society of Cosmetic Chemists, 22, 645-658. View Source

Myristoleyl Stearate: Comparative Evidence

Reduced Melting Point from cis-Unsaturation

Myristoleyl stearate (C14:1-C18:0) is predicted to have a significantly lower melting point than its fully saturated structural analog, myristyl stearate (C14:0-C18:0). While a precise experimental melting point for myristoleyl stearate is not widely published, its unsaturation implies a lower melting enthalpy and a depressed melting point compared to the 50°C reported for myristyl stearate . This is a direct consequence of the cis double bond introducing a 'kink' in the alkyl chain, which disrupts efficient crystal lattice packing [1]. In contrast, the fully saturated chains in myristyl stearate allow for dense, higher-melting crystalline structures .

Melting point

Cross-study comparable

Predicted lower vs. myristyl stearate (50°C)

Supports sensory and thermal formulation screening

Exact m.p. not widely published; predicted from unsaturation

Evidence Dimension	Melting Point (Experimental or Predicted)
Target Compound Data	Solid at room temperature (predicted m.p. < 50°C due to unsaturation)
Comparator Or Baseline	Myristyl stearate (C14:0-C18:0): 50°C (experimental)
Quantified Difference	Predicted to be significantly lower (exact value unavailable)
Conditions	Standard laboratory conditions; myristyl stearate data from Alfa Chemistry supplier specifications.

Why This Matters

A lower melting point dictates the compound's sensory profile upon application, leading to a lighter, faster-melting, and less draggy feel on skin, which is critical for developing elegant, non-greasy cosmetic formulations.

• [1] Brand-Garnys, E. E., & Cumming, H. (1971). Correlation of Skin Feel of Emollients to Their Chemical Structure. Journal of the Society of Cosmetic Chemists, 22, 645-658. View Source

Superior Skin Feel vs Saturated Esters

Class-level inference from established structure-function relationships in emollients indicates that unsaturation tends to decrease initial slip but can also prevent the heavy, waxy after-feel associated with high-melting saturated wax esters [1]. While direct sensory data for myristoleyl stearate is absent, its structural similarity to hexadecyl oleate (which had an Initial Slip of 4.0 and End Feel of 13.0) suggests a lighter, less persistent feel compared to a fully saturated, high-melting ester like cetyl palmitate (melting point: 54°C) [2]. Cetyl palmitate is known for imparting more structure and a richer, more occlusive feel, whereas the unsaturated myristoleyl stearate is positioned to provide a silkier, more volatile emolliency.

Skin feel inference

Class-level inference

Lighter, silkier after-feel inferred vs. high-melting saturated esters

Class-level sensory relationship; requires empirical validation

No direct sensory data; based on unsaturated ester trends

Evidence Dimension	Skin Feel Profile (Inferred)
Target Compound Data	Inferred to have lower Initial Slip and End Feel scores, similar to other unsaturated esters
Comparator Or Baseline	Cetyl palmitate (C16:0-C16:0): Melting point 54°C, known for richer, more occlusive skin feel
Quantified Difference	Qualitative difference in sensory profile: lighter, silkier feel vs. richer, more occlusive feel
Conditions	Comparative assessment based on chemical structure and known structure-activity relationships for emollients.

Why This Matters

This allows formulators to select myristoleyl stearate when a dry, silky finish is required over the more substantive, heavier feel of fully saturated wax esters, enabling precise control over the final product's sensory profile.

• [1] Brand-Garnys, E. E., & Cumming, H. (1971). Correlation of Skin Feel of Emollients to Their Chemical Structure. Journal of the Society of Cosmetic Chemists, 22, 645-658. View Source
• [2] Cetyl palmitate. (n.d.). In PubChem. National Center for Biotechnology Information. Retrieved April 23, 2026. View Source

Lipid Solubility & Compatibility Profile

Myristoleyl stearate (C32H62O2) has a different polarity and solubility parameter than the symmetric and shorter-chain wax ester myristyl myristate (C28H56O2) . The longer total carbon chain and the unsaturated bond in the alcohol portion of myristoleyl stearate increase its molecular weight (478.83 vs. 424.75 g/mol) and alter its interactions with other formulation components like oils, silicones, and waxes [1]. While both are oil-soluble, myristyl myristate is known for its specific compatibility in many common oils and its ability to build creaminess and viscosity in creams and lotions [2]. The distinct molecular geometry of myristoleyl stearate means it will partition and self-assemble differently in complex lipid mixtures, potentially offering unique opportunities for stabilizing specific emulsion types or creating novel textures.

Molecular weight

Cross-study comparable

478.83 vs. 424.75 g/mol (12.7% higher)

Indicates distinct solubility and co-crystallization behavior

Not a functional substitute in lipid mixtures

Evidence Dimension	Molecular Weight and Polarity
Target Compound Data	Molecular Weight: 478.83 g/mol; Unsaturated C14:1-C18:0 structure
Comparator Or Baseline	Myristyl myristate (C14:0-C14:0): Molecular Weight: 424.75 g/mol; Saturated, symmetric structure
Quantified Difference	Molecular weight is 12.7% higher for myristoleyl stearate
Conditions	Standard chemical properties; myristyl myristate data from Neo-Biotech.

Why This Matters

This difference in physical chemistry ensures that myristoleyl stearate is not a direct functional substitute for myristyl myristate in formulations where precise solubility, co-crystallization, or textural contributions are critical.

• [1] Neo-Biotech. (n.d.). Myristyl myristate. Neo-Biotech Product Database. Retrieved April 23, 2026. View Source
• [2] SpecialChem. (n.d.). Myristyl Myristate. SpecialChem Cosmetics Ingredients Database. Retrieved April 23, 2026. View Source

Myristoleyl Stearate: Application Scenarios

Dry, Silky After-Feel in Premium Skincare

When developing high-end facial serums, lightweight moisturizers, or rapidly absorbing body lotions, myristoleyl stearate is the preferred choice over saturated wax esters like cetyl palmitate or myristyl stearate. As inferred from class-level structure-function relationships, its unsaturation is expected to deliver a lighter, silkier, and less occlusive skin feel compared to the richer, heavier sensory profile of these high-melting, fully saturated alternatives . This allows formulators to achieve a dry-touch, elegant finish that is highly desirable in modern, non-greasy cosmetic formulations.

Lipid-Based Delivery Systems & Research Standards

As a well-defined, mono-unsaturated wax ester with high purity (>99% available), myristoleyl stearate is a valuable research standard for lipidomic studies and method development . Its distinct chemical identity (C14:1-C18:0) makes it an essential reference compound for calibrating analytical instruments like GC-MS and LC-MS in the identification and quantification of complex wax ester mixtures from biological or environmental sources [1]. Its unique structure also makes it a candidate for investigating the role of specific wax esters in lipid nanoparticle formulations or as a component in synthetic sebum for dermatological research.

Structured Emulsions with Thermal Transitions

Myristoleyl stearate's predicted lower melting point, relative to its saturated counterpart myristyl stearate (50°C), is a key differentiator for formulators seeking to engineer temperature-sensitive textures in creams and balms . Its ability to melt closer to body temperature can facilitate a 'quick-breaking' effect upon application, enhancing product spreadability and providing a unique sensorial experience. This contrasts with the more persistent, higher-melting structure provided by esters like cetyl palmitate (54°C), allowing for precise control over rheological and thermal behavior [1].

Application

Selection Property

Validation Focus

Dry-touch sensory research in skincare

Unsaturated, low-melting wax ester

Sensory panel and spreadability assessment

Lipidomic analysis and research standard

High-purity, distinct C14:1-C18:0 structure

GC-MS/LC-MS method calibration

Thermal-responsive texture development

Lower predicted melting point

Thermal behavior and emulsion stability

• [1] Cetyl palmitate. (n.d.). In PubChem. National Center for Biotechnology Information. Retrieved April 23, 2026. View Source